Cas no 879430-30-5 (N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide)

• Product Name: N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide
• CAS No: 879430-30-5
• MF: C₁₇H₂₀Cl₂N₂O₂
• MW: 355.258902549744
• CID: 6467299
• PubChem ID: 17468400
• Update Time: 2025-05-19

N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 879430-30-5
• N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide
• AKOS033055375
• EN300-26680024
• Z111940600

• Inchi： 1S/C17H20Cl2N2O2/c1-12(23-15-7-6-13(18)10-14(15)19)16(22)21(2)17(11-20)8-4-3-5-9-17/h6-7,10,12H,3-5,8-9H2,1-2H3
• InChI Key： AVRDNYDCVCTITQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OC(C)C(N(C)C1(C#N)CCCCC1)=O)Cl

Computed Properties

• Exact Mass: 354.0901833g/mol
• Monoisotopic Mass: 354.0901833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 53.3Ų

Additional information on N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide

Introduction to N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide (CAS No. 879430-30-5)

N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 879430-30-5, represents a fascinating blend of structural complexity and potential therapeutic applications. The molecular structure of this compound incorporates several key functional groups, including a cyano group, chloro-substituted phenyl ring, and a methylpropanamide moiety, which collectively contribute to its unique chemical properties and biological activities.

The< strong>N-(1-cyanocyclohexyl) moiety in the compound's name is particularly noteworthy, as it introduces a rigid cyclohexyl ring substituted with a cyano group. This structural feature is known to influence the compound's solubility, metabolic stability, and interactions with biological targets. The presence of the cyano group not only adds to the compound's electronic properties but also opens up possibilities for further chemical modifications and derivatization, making it a valuable scaffold for drug discovery efforts.

Complementing the cyclohexyl moiety is the 2-(2,4-dichlorophenoxy) group, which is attached to the nitrogen atom of the methylpropanamide. This phenoxyl group, featuring two chlorine atoms at the 2- and 4-positions, is a common structural motif in many bioactive molecules. The chlorine atoms enhance the lipophilicity of the compound while also serving as potential sites for hydrogen bonding interactions with biological targets. Such features are often critical in determining the efficacy and selectivity of pharmaceutical agents.

The< strong>N-methylpropanamide component of the compound contributes to its overall molecular weight and polarity, influencing its pharmacokinetic profile. Amide functionalities are well-known for their role in modulating biological activity, often serving as pharmacophores in drug molecules. The combination of these structural elements in N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide suggests a multifaceted set of properties that could be exploited for various therapeutic purposes.

In recent years, there has been growing interest in developing novel compounds that exhibit inhibitory effects on specific enzymes or receptors implicated in human diseases. The structural features of N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide make it a promising candidate for such applications. For instance, studies have shown that similar compounds containing cyano and chloro-substituted aromatic rings can interact with enzymes involved in inflammatory pathways. These interactions may lead to the development of new therapeutic strategies for conditions such as arthritis and other inflammatory disorders.

Moreover, the< strong>N-methylpropanamide moiety has been identified as a key pharmacophore in several FDA-approved drugs due to its ability to enhance binding affinity and metabolic stability. By incorporating this group into N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide, researchers aim to leverage these properties to develop more effective and durable pharmaceutical agents. The cyano group further contributes to the compound's potential by providing a site for further chemical modifications, allowing for fine-tuning of its biological activity.

The< strong>2-(2,4-dichlorophenoxy) group is another critical component that has been extensively studied for its bioactivity. This moiety is known to exhibit inhibitory effects on various enzymes and receptors, making it a valuable building block in drug design. In particular, derivatives of this structure have shown promise in preclinical studies as potential treatments for neurological disorders and cancer. The chlorine atoms at the 2- and 4-positions enhance the compound's binding affinity by increasing its lipophilicity while also allowing for specific interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide with greater accuracy. These computational models take into account various factors such as molecular geometry, electronic properties, and predicted binding interactions with biological targets. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and identify promising candidates for further development.

The synthesis of N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide involves multiple steps that require careful optimization to ensure high yield and purity. Key synthetic routes include nucleophilic substitution reactions followed by amidation steps. Each step must be carefully controlled to avoid unwanted side reactions that could compromise the compound's integrity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

In conclusion,N-(1-cyanocyclohexyl)-2-(2,4-dichlorophenoxy)-N-methylpropanamide (CAS No.< strong>879430-30-5) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups makes it a valuable scaffold for drug discovery efforts aimed at treating various human diseases. As research continues to uncover new biological targets and mechanisms of action,N(1-cyanocyclohexyl)-) will undoubtedly play an important role in shaping the future of pharmaceutical innovation.